Cas no 342405-32-7 (Benzoyl chloride,5-bromo-2,3,4-trimethyl-)

• Product Name: Benzoyl chloride,5-bromo-2,3,4-trimethyl-
• CAS No: 342405-32-7
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 303436
• PubChem ID: 2796711
• Update Time: 2025-04-19

Benzoyl chloride,5-bromo-2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,5-bromo-2,3,4-trimethyl-
• 5-BROMO-2,3,4-TRIMETHYLBENZOYL CHLORIDE
• 342405-32-7
• SCHEMBL1020355
• FT-0620068
• AKOS002662990
• DTXSID40383849
• BP-13362
• MFCD03086233

• Inchi： 1S/C10H10BrClO/c1-5-6(2)8(10(12)13)4-9(11)7(5)3/h4H,1-3H3
• InChI Key： GYPCXFRCGBPFLQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 259.96000
• Monoisotopic Mass: 259.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.446
• Melting Point: 60 °C
• Boiling Point: 332.5°Cat760mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.562
• PSA: 17.07000
• LogP: 3.75330

Benzoyl chloride,5-bromo-2,3,4-trimethyl- Security Information

• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45